![molecular formula C20H22N4O2 B2803604 1-(morpholinomethyl)-1H-indole-2,3-dione 3-[N-(4-methylphenyl)hydrazone] CAS No. 1164499-08-4](/img/structure/B2803604.png)
1-(morpholinomethyl)-1H-indole-2,3-dione 3-[N-(4-methylphenyl)hydrazone]
Description
“1-(morpholinomethyl)-1H-indole-2,3-dione 3-[N-(4-methylphenyl)hydrazone]” is an organic compound with the molecular formula C20H22N4O2 and a molecular weight of 350.41 . It is not intended for human or veterinary use but is available for research purposes.
Molecular Structure Analysis
The molecular structure of this compound consists of a morpholinomethyl group attached to an indole-2,3-dione ring, which is further connected to a N-(4-methylphenyl)hydrazone group .Scientific Research Applications
Nonlinear Optical Behavior
The compound’s nonlinear optical properties have been investigated. It contributes to the first-order molecular hyperpolarizability, a crucial factor in nonlinear optics .
Enzyme Inhibition
Molecular docking studies have explored its interactions with enzymes:
- Human AEP (Asparaginyl endopeptidase) complex: The compound was assessed for binding energy, potentially influencing enzyme function .
- Human AChE (Acetylcholinesterase) and BuChE (Butyrylcholinesterase) complexes: These interactions provide insights into enzyme inhibition .
Antimicrobial and Antitubercular Activities
Indole derivatives have shown promise as antimicrobial agents. Although direct evidence for this compound is lacking, it’s worth exploring its potential in combating infections.
properties
IUPAC Name |
3-[(4-methylphenyl)diazenyl]-1-(morpholin-4-ylmethyl)indol-2-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2/c1-15-6-8-16(9-7-15)21-22-19-17-4-2-3-5-18(17)24(20(19)25)14-23-10-12-26-13-11-23/h2-9,25H,10-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCUONORJTUMTFB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N=NC2=C(N(C3=CC=CC=C32)CN4CCOCC4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(morpholinomethyl)-1H-indole-2,3-dione 3-[N-(4-methylphenyl)hydrazone] | |
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